Cas no 912771-06-3 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• CAS No: 912771-06-3
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6327666
• PubChem ID: 7193056
• Update Time: 2025-05-20

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• AKOS024610755
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-ethoxybenzamide
• F1813-0736
• 912771-06-3

• Inchi： 1S/C18H18N2O4S/c1-4-24-12-7-5-11(6-8-12)17(21)20-18-19-15-13(22-2)9-10-14(23-3)16(15)25-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key： QFDYWUMPLUQHGW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OCC)=O)=NC2C(=CC=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide

Comprehensive Overview of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide (CAS No. 912771-06-3)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide (CAS No. 912771-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzothiazole derivative is characterized by its unique molecular structure, which includes dimethoxy and ethoxy functional groups. These features make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's CAS number 912771-06-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide, reflects its intricate benzothiazole core and amide linkage, which are pivotal for its bioactivity. Recent studies highlight its relevance in addressing oxidative stress-related diseases and inflammatory conditions, topics that dominate health-related searches. This aligns with growing public interest in natural antioxidants and anti-inflammatory agents, making the compound a subject of both scientific and consumer curiosity.

From a synthetic chemistry perspective, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide exemplifies advancements in heterocyclic chemistry. Its methoxy and ethoxy substituents enhance solubility and bioavailability, addressing common challenges in drug formulation. These attributes are frequently searched by professionals seeking structure-activity relationship (SAR) insights or medicinal chemistry optimization strategies. The compound’s potential as a fluorescence probe also resonates with researchers exploring bioimaging techniques, a hot topic in diagnostics and molecular biology.

In the context of green chemistry, CAS 912771-06-3 is notable for its potential to be synthesized via eco-friendly protocols. This aspect appeals to industries prioritizing sustainable synthesis, a trending topic in environmental science. Additionally, its low toxicity profile (as per preliminary studies) makes it a safer alternative for in vitro and in vivo applications, addressing concerns about chemical safety in laboratories.

The pharmacological potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-ethoxybenzamide extends to neuroprotective and antimicrobial activities, areas of high public interest due to rising neurodegenerative disorders and antibiotic resistance. These keywords frequently appear in search engines, reflecting societal health priorities. Its mechanism of action, possibly involving signal transduction pathways, is another focal point for researchers investigating cell signaling and disease mechanisms.

In summary, CAS No. 912771-06-3 represents a multifaceted compound with broad applicability in life sciences. Its benzothiazole-amide hybrid structure, combined with functional group versatility, positions it at the intersection of drug design, materials science, and biochemical research. As scientific inquiries evolve, this compound is poised to remain a key player in answering pressing questions about therapeutic innovation and molecular interactions.